Cas no 39067-29-3 (2-(3-Pyridyl)-1,3-thiazole-4-carboxylic Acid)

2-(3-Pyridyl)-1,3-thiazole-4-carboxylic Acid is a versatile organic compound known for its unique 1,3-thiazole ring structure. It exhibits excellent solubility in organic solvents and is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its presence in these compounds enhances their efficacy and specificity, making it an essential component in the pharmaceutical industry.
2-(3-Pyridyl)-1,3-thiazole-4-carboxylic Acid structure
39067-29-3 structure
Product Name:2-(3-Pyridyl)-1,3-thiazole-4-carboxylic Acid
CAS No:39067-29-3
MF:C9H6N2O2S
MW:206.221140384674
MDL:MFCD00052304
CID:303880
PubChem ID:736513
Update Time:2025-06-25

2-(3-Pyridyl)-1,3-thiazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(Pyridin-3-yl)thiazole-4-carboxylic acid
    • 2-Pyridin-3-YL-Thiazole-4-Carboxylic Acid
    • 2-(3-Pyridyl)thiazole-4-carboxylic acid
    • 2-(3-PYRIDYL)-1,3-THIAZOLE-4-CARBOXYLIC ACID
    • 4-Thiazolecarboxylicacid, 2-(3-pyridinyl)-
    • 2-(Pyridin-3-yl)-1,3-thiazole-4-carboxylic acid
    • 2-pyridin-3-yl-1,3-thiazole-4-carboxylic acid
    • Maybridge1_002325
    • HMS548B15
    • CDS1_000037
    • CCG-274083
    • 2-(PYRID-3-YL)THIAZOLE-4-CARBOXYLIC ACID
    • MFCD00052304
    • FT-0608563
    • EN300-178638
    • 2-(Pyridin-3-yl)thiazole-4-carboxylicacid
    • 39067-29-3
    • D82874
    • 2-(3-pyridyl)thiazol-4-carboxylic acid
    • AS-5182
    • 2-(3-pyridyl)-thiazole-4-carboxylic acid
    • BP-10663
    • J-505831
    • SCHEMBL369871
    • 2-(3-pyridinyl)-4-thiazolylcarboxylic acid
    • DTXSID00353048
    • A824393
    • 2-(3-PYRIDINYL)-1,3-THIAZOLE-4-CARBOXYLIC ACID
    • AB02182
    • 4-thiazolecarboxylic acid, 2-(3-pyridinyl)-
    • AKOS005463094
    • CS-0156822
    • SDCCGMLS-0065977.P001
    • Z381355510
    • FOQFGMAZUTUELM-UHFFFAOYSA-N
    • DivK1c_001077
    • STK530141
    • DB-025689
    • SY359321
    • 2-(3-Pyridyl)-1,3-thiazole-4-carboxylic Acid
    • MDL: MFCD00052304
    • Inchi: 1S/C9H6N2O2S/c12-9(13)7-5-14-8(11-7)6-2-1-3-10-4-6/h1-5H,(H,12,13)
    • InChI Key: FOQFGMAZUTUELM-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)O)N=C1C1C=NC=CC=1

Computed Properties

  • Exact Mass: 206.01500
  • Monoisotopic Mass: 206.01499861g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 91.3Ų

Experimental Properties

  • Melting Point: 283 °C
  • PSA: 91.32000
  • LogP: 1.90330

2-(3-Pyridyl)-1,3-thiazole-4-carboxylic Acid Security Information

  • Hazard Statement: Irritant
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36/37/39
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S37/39

2-(3-Pyridyl)-1,3-thiazole-4-carboxylic Acid Pricemore >>

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